Cas no 2680864-31-5 (tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate
• CAS No: 2680864-31-5
• MF: C₁₁H₁₄BrFN₂O₂
• MW: 305.143465518951
• CID: 5635713
• PubChem ID: 165923475
• Update Time: 2025-05-19

tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-bromo-6-fluoropyridin-3-yl)methyl]carbamate
• 2680864-31-5
• EN300-28291194
• tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate

• Inchi： 1S/C11H14BrFN2O2/c1-11(2,3)17-10(16)14-6-7-4-5-8(13)15-9(7)12/h4-5H,6H2,1-3H3,(H,14,16)
• InChI Key： FMTAMZHUDAGCMX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)F)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 304.02227g/mol
• Monoisotopic Mass: 304.02227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate

Comprehensive Overview of tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate (CAS No. 2680864-31-5)

tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate (CAS No. 2680864-31-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and fluoro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for halogenated pyridine compounds has surged due to their role in developing targeted therapies and crop protection agents. Researchers are particularly interested in CAS 2680864-31-5 for its potential in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Its tert-butyl carbamate group also offers excellent protection for amines, a feature highly sought after in peptide chemistry.

The compound’s unique structure has sparked interest in AI-driven drug discovery platforms, where computational models predict its utility in kinase inhibitors and antibacterial agents. A growing number of studies highlight its compatibility with green chemistry principles, aligning with the industry’s shift toward sustainable practices. Questions like "How to synthesize tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate?" or "Applications of CAS 2680864-31-5 in medicinal chemistry" are frequently searched, reflecting its relevance in academic and industrial settings.

From a technical perspective, tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate exhibits high purity and stability under standard storage conditions, making it a reliable choice for laboratory use. Its molecular weight and solubility profile are well-documented, aiding in experimental design. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring quality control in research workflows.

As the scientific community continues to explore heterocyclic chemistry, CAS 2680864-31-5 remains a focal point for innovation. Its integration into high-throughput screening libraries and combinatorial chemistry approaches underscores its adaptability. For those seeking advanced intermediates with customizable reactivity, this compound offers a robust foundation for diverse synthetic pathways.

In summary, tert-butyl N-(2-bromo-6-fluoropyridin-3-yl)methylcarbamate (CAS No. 2680864-31-5) stands at the intersection of cutting-edge research and practical applications. Its multifaceted role in pharmaceutical development, agrochemical innovation, and methodology optimization ensures its enduring significance in the chemical sciences.